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Compound of Interest

Compound Name: 2-Bromo-4-nitrobenzoic acid

Cat. No.: B018962 Get Quote

An In-depth Technical Guide to 2-Bromo-4-nitrobenzoic Acid

This technical guide provides a comprehensive overview of 2-Bromo-4-nitrobenzoic acid, a

key chemical intermediate in various synthetic applications. It is intended for researchers,

scientists, and professionals in the field of drug development and chemical synthesis. This

document outlines the molecule's core physicochemical properties, a detailed experimental

protocol for its synthesis, and a visual representation of the synthetic workflow.

Core Physicochemical Properties
2-Bromo-4-nitrobenzoic acid is a substituted benzoic acid derivative containing both a

bromine atom and a nitro group. These functional groups make it a versatile reagent in organic

synthesis, particularly in the development of pharmaceutical compounds and other complex

organic molecules.[1] The presence of the bromo and nitro substituents on the benzoic acid

ring structure allows for a variety of chemical transformations.[1]

Quantitative Data Summary
The fundamental molecular properties of 2-Bromo-4-nitrobenzoic acid are summarized in the

table below for easy reference.
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Property Value

Molecular Formula C₇H₄BrNO₄[1][2][3][4][5]

Molecular Weight 246.01 g/mol [1][3][4]

CAS Number 16426-64-5[1][2][3][4][5]

Physical State White to yellow powder or crystal[1][2]

Melting Point 165 - 171 °C[1][5]

Solubility
Soluble in methanol, with limited solubility in

water.[1]

Synthesis of 2-Bromo-4-nitrobenzoic Acid
A common method for the synthesis of 2-Bromo-4-nitrobenzoic acid involves the oxidation of

2-bromo-4-nitrotoluene. The following protocol is a detailed methodology for this chemical

transformation.[4]

Experimental Protocol: Oxidation of 2-bromo-4-
nitrotoluene
Materials:

2-bromo-4-nitrotoluene

Pyridine

Potassium permanganate (KMnO₄)

6N Hydrochloric acid (HCl)

Ethyl acetate

Chloroform

Anhydrous magnesium sulfate (MgSO₄)
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Deionized water

Procedure:

Reaction Setup: In a reaction vessel, prepare a solution of 2-bromo-4-nitrotoluene (20.0

mmol, 4.41 g) in 20 mL of pyridine. Add 40 mL of deionized water to the solution.[4]

Initiation of Oxidation: Heat the mixture to 70°C with stirring.[4]

Addition of Oxidant: Over a period of 40 minutes, add potassium permanganate (120 mmol,

19.0 g) to the reaction mixture in portions.[4]

Reaction Completion: After the addition of potassium permanganate is complete, reflux the

mixture for 8 hours to ensure the reaction goes to completion.[4]

Initial Product Isolation: Upon completion, filter the hot suspension.[4]

Acidification and Precipitation: Cool the filtrate in an ice bath and acidify with 6N hydrochloric

acid to a pH of less than 2. This will precipitate the crude 2-Bromo-4-nitrobenzoic acid.[4]

First Crop Collection: Filter the mixture to collect the precipitated solid.[4]

Extraction of Second Crop: Combine the filtrates, ensure the pH is acidic, and perform

sequential extractions with ethyl acetate and chloroform.[4]

Drying and Concentration: Combine the organic phases and dry them over anhydrous

magnesium sulfate. Filter the drying agent and concentrate the filtrate under reduced

pressure to obtain the second batch of the product.[4]

Synthetic Workflow Diagram
The following diagram illustrates the key steps in the synthesis of 2-Bromo-4-nitrobenzoic
acid from 2-bromo-4-nitrotoluene.
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Caption: Synthetic workflow for 2-Bromo-4-nitrobenzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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